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Cat. No.: B1598662 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive guide to the Nitroso-PSAP (2-Nitroso-5-(N-propyl-

N-sulfopropylamino)phenol) assay for the quantitative determination of iron in biological

samples. It includes the principle of the assay, a detailed experimental protocol, and

information on data interpretation.

Principle of the Assay
The Nitroso-PSAP iron assay is a direct colorimetric method for the quantification of iron in

various biological samples that often does not require sample deproteinization.[1][2] The

fundamental principle involves the dissociation of iron from its transport proteins, such as

transferrin, in a weakly acidic buffer containing a denaturing agent.[1][2] The released ferric iron

(Fe³⁺) is then reduced to ferrous iron (Fe²⁺).[3][4][5][6] Subsequently, the ferrous iron reacts

with the chromogenic agent Nitroso-PSAP to form a stable, water-soluble blue-green chelate

complex.[1][2][5][7][8][9][10] The intensity of the colored complex is directly proportional to the

total iron concentration in the sample and is measured spectrophotometrically at approximately

750 nm.[1][2][7]
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Sample Assay Reagents

Reaction Steps

Transferrin-Fe³⁺
(Protein-bound Iron)

Fe³⁺ Release

Weak Acidic Buffer &
Denaturing Agent Reducing Agent

Fe²⁺ Formation

Nitroso-PSAP
(Chromogen)

Blue-Green Complex
(Fe²⁺-Nitroso-PSAP)

Spectrophotometric
Measurement

Absorbance at 750 nm

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay Procedure

Data Analysis

Sample Preparation
(Serum, Plasma, Lysates, etc.)

Add 15 µL of Blank, Calibrator,
and Samples to Wells

Reagent Preparation
(Bring to Room Temperature)

Add 160 µL of Buffer A

Incubate for 10 min
at Room Temperature

Add 75 µL of Working Reagent

Incubate for 5 min
at Room Temperature

Read Absorbance at 750 nm

Calculate Iron Concentration
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Low Cellular Iron High Cellular Iron

IRP Active

TfR1 mRNA Stabilized Ferritin & Ferroportin
mRNA Translation Blocked

↑ Iron Uptake ↓ Iron Storage/Export

IRP Inactive

TfR1 mRNA Degraded Ferritin & Ferroportin
mRNA Translated

↓ Iron Uptake ↑ Iron Storage/Export

Cellular Iron Level

Low High

Regulation

Liver

Enterocytes / Macrophages

Outcome

High Iron Stores
Inflammation

↑ Hepcidin Production

Low Iron Stores
Erythropoiesis

↓ Hepcidin Production

↓ Ferroportin
(Internalized & Degraded)

↑ Ferroportin
(Surface Expression)

↓ Iron Release into Blood ↑ Iron Release into Blood
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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